Cas no 922090-25-3 (N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide)

• Product Name: N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide
• CAS No: 922090-25-3
• MF: C₁₃H₁₃N₃O₄
• MW: 275.260022878647
• CID: 5850804
• PubChem ID: 44039523
• Update Time: 2025-05-24

N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-2-methylpropanamide
• F2307-0079
• AKOS024638348
• N-(5-(benzo[d][1,3]dioxol-5-yl)-1,3,4-oxadiazol-2-yl)isobutyramide
• N-[5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-2-methylpropanamide
• 922090-25-3
• CCG-310406
• N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide

• Inchi： 1S/C13H13N3O4/c1-7(2)11(17)14-13-16-15-12(20-13)8-3-4-9-10(5-8)19-6-18-9/h3-5,7H,6H2,1-2H3,(H,14,16,17)
• InChI Key： RYGVMNFMVZUQCU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C3OCOC3=C2)O1)(=O)C(C)C

Computed Properties

• Exact Mass: 275.091
• Monoisotopic Mass: 275.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.5A^2
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide

Comprehensive Overview of N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide (CAS No. 922090-25-3)

The compound N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide, identified by its CAS No. 922090-25-3, is a sophisticated organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structure, featuring a 1,3-benzodioxole moiety and an oxadiazole ring, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, given its ability to interact with biological targets with high specificity.

One of the most intriguing aspects of N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide is its structural similarity to naturally occurring bioactive compounds. The benzodioxole group, for instance, is commonly found in plant-derived molecules with known pharmacological activities, such as antioxidants and anti-inflammatory agents. This has led to speculation that the compound could exhibit similar properties, making it a subject of interest for researchers investigating natural product-inspired drug design. Additionally, the presence of the oxadiazole ring, a heterocycle known for its stability and versatility, further enhances the compound's potential as a building block for new drugs.

In recent years, the scientific community has shown growing interest in CAS No. 922090-25-3 due to its potential applications in addressing contemporary health challenges. For example, with the rise of antibiotic resistance, there is a pressing need for novel antimicrobial agents. Preliminary studies suggest that derivatives of N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide may exhibit activity against resistant bacterial strains, sparking optimism about its role in next-generation antibiotics. Similarly, its structural features align with compounds being investigated for their neuroprotective effects, making it a candidate for research into neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis and characterization of N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic analysis. Researchers often employ NMR spectroscopy and mass spectrometry to confirm the compound's purity and structural integrity. These methods are critical for ensuring that the compound meets the stringent standards required for pharmaceutical applications. Moreover, the development of efficient synthetic routes for CAS No. 922090-25-3 is an active area of research, as it could lower production costs and facilitate large-scale manufacturing.

Beyond its potential in drug development, N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide has also piqued the interest of material scientists. The oxadiazole ring, in particular, is known for its electron-withdrawing properties, which could be leveraged in the design of organic semiconductors or photovoltaic materials. This interdisciplinary appeal underscores the compound's versatility and highlights its relevance in both life sciences and materials engineering.

As the demand for innovative solutions in healthcare and technology continues to grow, CAS No. 922090-25-3 stands out as a compound with immense potential. Its unique combination of structural features and bioactive properties positions it as a valuable tool for researchers across multiple disciplines. Whether in the quest for new therapeutics or the development of advanced materials, N-5-(2H-1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl-2-methylpropanamide is poised to play a pivotal role in shaping the future of science and innovation.